Cas no 2229197-70-8 (3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol)

• Product Name: 3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol
• CAS No: 2229197-70-8
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6276885
• PubChem ID: 165969132
• Update Time: 2025-05-27

3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol
• 3-[(4-fluoro-2-methoxyphenyl)methyl]piperidin-3-ol
• 2229197-70-8
• EN300-1801598

• Inchi： 1S/C13H18FNO2/c1-17-12-7-11(14)4-3-10(12)8-13(16)5-2-6-15-9-13/h3-4,7,15-16H,2,5-6,8-9H2,1H3
• InChI Key： WNARYZSAJOKEQB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)CC1(CNCCC1)O

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol

Comprehensive Overview of 3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol (CAS No. 2229197-70-8)

3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol (CAS No. 2229197-70-8) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a piperidine core substituted with a 4-fluoro-2-methoxyphenyl group, making it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to the presence of both fluorine and methoxy functional groups, which are known to enhance bioavailability and metabolic stability in drug candidates.

The compound’s CAS number 2229197-70-8 serves as a critical identifier in regulatory and scientific databases, ensuring accurate tracking in research publications and patent filings. Its systematic name, 3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol, reflects its precise chemical structure, which is essential for reproducibility in synthetic chemistry. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such well-defined intermediates, as they enable rapid screening for bioactive properties.

One of the key reasons for the growing interest in 3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol is its potential role in targeting central nervous system (CNS) disorders. The piperidine scaffold is a common motif in neuroactive compounds, and the addition of a fluorinated aromatic ring may improve blood-brain barrier penetration. This aligns with current industry focus on neurodegenerative diseases and mental health therapeutics, areas where novel chemical entities are in high demand.

From a synthetic perspective, the compound’s methoxy and fluoro substituents offer opportunities for further derivatization, making it a versatile building block in medicinal chemistry. Researchers exploring structure-activity relationships (SAR) often prioritize such modular structures to optimize potency and selectivity. Additionally, its stability under standard laboratory conditions makes it a practical choice for high-throughput screening (HTS) campaigns.

In the context of green chemistry and sustainable synthesis, 3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol has been evaluated for its compatibility with catalytic methods and solvent-free reactions. These approaches are increasingly relevant as the pharmaceutical industry seeks to reduce its environmental footprint. The compound’s fluorine atom also positions it as a candidate for PET (positron emission tomography) tracer development, a hot topic in diagnostic imaging research.

Another area of exploration is the compound’s potential in allosteric modulation of protein targets. Allostery has emerged as a promising strategy in drug design, offering advantages over traditional orthosteric inhibitors. The 4-fluoro-2-methoxyphenyl moiety could play a role in binding to secondary sites on enzymes or receptors, a hypothesis supported by recent molecular docking studies.

For researchers sourcing CAS 2229197-70-8, quality and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure reproducibility in downstream applications. This is particularly critical for academic and industrial labs engaged in preclinical development, where compound integrity directly impacts experimental outcomes.

Looking ahead, the demand for specialized intermediates like 3-(4-fluoro-2-methoxyphenyl)methylpiperidin-3-ol is expected to rise, driven by advances in fragment-based drug design and targeted protein degradation. Its structural features align well with contemporary strategies in small-molecule therapeutics, ensuring its relevance in cutting-edge research. As the scientific community continues to explore its applications, this compound may soon feature prominently in patent literature and clinical pipelines.